![molecular formula C15H14ClNO4S2 B4942144 methyl 2-chloro-5-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate](/img/structure/B4942144.png)
methyl 2-chloro-5-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate
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Overview
Description
Methyl 2-chloro-5-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MCTSB and is known for its unique properties that make it useful in different research studies. In
Mechanism of Action
The mechanism of action of MCTSB is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins involved in cell proliferation and survival. MCTSB has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately results in cell death.
Biochemical and Physiological Effects:
MCTSB has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to the inhibition of tumor growth. MCTSB has also been found to inhibit the production of inflammatory cytokines, leading to a reduction in inflammation. Additionally, it has been shown to increase the activity of antioxidant enzymes, leading to a reduction in oxidative stress.
Advantages and Limitations for Lab Experiments
MCTSB has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It is also relatively inexpensive compared to other compounds with similar properties. However, one of the limitations of MCTSB is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on MCTSB. One area of interest is the development of new drugs based on the structure of MCTSB. Researchers are also investigating the potential of MCTSB as a therapeutic agent for the treatment of various diseases, including cancer and inflammatory disorders. Additionally, there is ongoing research on the mechanism of action of MCTSB and its effects on different cellular pathways.
Synthesis Methods
The synthesis of MCTSB involves a series of chemical reactions that require specific reagents and conditions. The most commonly used method for the synthesis of MCTSB is the reaction between 2-chloro-5-nitrobenzoic acid and 4-(methylthio)aniline in the presence of sodium hydride and dimethyl sulfoxide. The resulting intermediate is then treated with methyl chloroformate and sodium hydroxide to obtain MCTSB.
Scientific Research Applications
MCTSB has been extensively studied for its potential applications in various research fields. One of the primary applications of this compound is in the field of medicinal chemistry. It has been shown to exhibit potent antitumor activity against different cancer cell lines, including breast, colon, and lung cancer cells. MCTSB has also been found to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the development of new drugs for the treatment of various diseases.
properties
IUPAC Name |
methyl 2-chloro-5-[(4-methylsulfanylphenyl)sulfonylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO4S2/c1-21-15(18)13-9-10(3-8-14(13)16)17-23(19,20)12-6-4-11(22-2)5-7-12/h3-9,17H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHZGFUFDIGJMLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)NS(=O)(=O)C2=CC=C(C=C2)SC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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